Cas no 887581-26-2 ((4-bromo-1H-indol-3-yl)methanamine)

(4-bromo-1H-indol-3-yl)methanamine structure
887581-26-2 structure
Product Name:(4-bromo-1H-indol-3-yl)methanamine
CAS No:887581-26-2
MF:C9H9BrN2
MW:225.085160970688
CID:713290
PubChem ID:28806281
Update Time:2025-04-19

(4-bromo-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-methanamine,4-bromo-
    • (4-bromo-1H-indol-3-yl)methanamine
    • 4-bromo-1H-indol-3-methylamine
    • DTXSID80651650
    • EN300-1275654
    • 887581-26-2
    • 1-(4-Bromo-1H-indol-3-yl)methanamine
    • MDL: MFCD06657110
    • Inchi: 1S/C9H9BrN2/c10-7-2-1-3-8-9(7)6(4-11)5-12-8/h1-3,5,12H,4,11H2
    • InChI Key: DNFPTPYVRKXXIO-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1C(CN)=CN2

Computed Properties

  • Exact Mass: 223.99491g/mol
  • Monoisotopic Mass: 223.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.8Ų

(4-bromo-1H-indol-3-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$888.0 2023-06-08
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Enamine
EN300-1275654-0.5g
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$1014.0 2023-06-08
Enamine
EN300-1275654-1.0g
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$1057.0 2023-06-08
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Enamine
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$3065.0 2023-06-08
Enamine
EN300-1275654-10.0g
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$4545.0 2023-06-08
Enamine
EN300-1275654-50mg
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